![molecular formula C17H14FNO2 B5683474 N-(4-fluorobenzyl)-3-methyl-1-benzofuran-2-carboxamide](/img/structure/B5683474.png)
N-(4-fluorobenzyl)-3-methyl-1-benzofuran-2-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-(4-fluorobenzyl)-3-methyl-1-benzofuran-2-carboxamide, also known as FUB-MDMB, is a synthetic cannabinoid that is commonly used in scientific research. It was first synthesized in 2014 by a team of researchers at the pharmaceutical company Pfizer. Since then, it has been widely used in studies investigating the endocannabinoid system and the effects of cannabinoids on the body.
Mechanism of Action
N-(4-fluorobenzyl)-3-methyl-1-benzofuran-2-carboxamide acts as a potent agonist of the cannabinoid receptors CB1 and CB2. It binds to these receptors and activates them, leading to a range of physiological effects. These effects are similar to those produced by other cannabinoids, including THC and CBD.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound are similar to those produced by other cannabinoids. It can cause alterations in mood, perception, and cognition, as well as changes in heart rate, blood pressure, and body temperature. It may also have analgesic, anti-inflammatory, and anti-convulsant properties.
Advantages and Limitations for Lab Experiments
One advantage of using N-(4-fluorobenzyl)-3-methyl-1-benzofuran-2-carboxamide in lab experiments is that it is a potent and selective agonist of the cannabinoid receptors, making it useful for investigating the endocannabinoid system. It is also relatively easy to synthesize and purify, making it readily available for research purposes. However, one limitation is that its effects on the body are not well understood, and it may have unpredictable and potentially harmful effects.
Future Directions
There are many potential future directions for research involving N-(4-fluorobenzyl)-3-methyl-1-benzofuran-2-carboxamide. One area of interest is its potential as a therapeutic agent for various conditions, including chronic pain, epilepsy, and anxiety. Another area of interest is its use as a tool for investigating the endocannabinoid system and the effects of cannabinoids on the body. Finally, further research is needed to fully understand the biochemical and physiological effects of this compound and other synthetic cannabinoids.
Synthesis Methods
The synthesis of N-(4-fluorobenzyl)-3-methyl-1-benzofuran-2-carboxamide involves several steps, including the reaction of 3-methyl-1-benzofuran-2-carboxylic acid with thionyl chloride to form the corresponding acid chloride. This is then reacted with 4-fluorobenzylamine to produce the desired product. The final compound is purified using column chromatography and characterized using various spectroscopic techniques.
Scientific Research Applications
N-(4-fluorobenzyl)-3-methyl-1-benzofuran-2-carboxamide is primarily used in scientific research to investigate the endocannabinoid system and the effects of cannabinoids on the body. It is often used as a reference compound in studies comparing the effects of different cannabinoids. It has also been used to investigate the pharmacological effects of synthetic cannabinoids and their potential as therapeutic agents.
properties
IUPAC Name |
N-[(4-fluorophenyl)methyl]-3-methyl-1-benzofuran-2-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H14FNO2/c1-11-14-4-2-3-5-15(14)21-16(11)17(20)19-10-12-6-8-13(18)9-7-12/h2-9H,10H2,1H3,(H,19,20) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ITLCYJQCOXCNEZ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(OC2=CC=CC=C12)C(=O)NCC3=CC=C(C=C3)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H14FNO2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
283.30 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.